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Abstract

C.l. Acid Black 94 is a notable member of the trisazo class of dyes, characterized by the
presence of three azo (-N=N-) chromophores. This structural complexity imparts a deep black
color with a blue hue, making it a valuable colorant in various industrial applications.[1] Its high
water solubility, a consequence of multiple sulfonic acid groups, also makes it a subject of
significant interest in environmental and analytical chemistry. This guide provides a
comprehensive overview of the chemical and physical properties, synthesis, and analytical
characterization of Acid Black 94.

Chemical and Physical Properties

Acid Black 94 is a complex organic salt with the molecular formula Ca1H29NsNaz011Ss.[1][2] Its
chemical structure is characterized by a central naphthalene disulfonic acid core linked to three
distinct aromatic moieties through azo bridges. The presence of multiple sulfonate groups
renders the dye highly soluble in water.[3]

Table 1: Chemical and Physical Properties of Acid Black 94
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Property Value Reference
C.l. Name Acid Black 94 [11[3]

C.l. Number 30336 [1][3]

CAS Number 6358-80-1 [1112][3]
Molecular Formula Ca1H29NsNaz011S3 [1112]
Molecular Weight 974.88 g/mol [1][2]

Class Trisazo [11[3]
Appearance Blu-ray black powder [1]

Soluble in water (general
Solubility range for ionic azo dyes: 100 [3]
mg/L to 80,000 mg/L)

Synthesis of Acid Black 94

The synthesis of Acid Black 94 is a multi-step process involving a series of diazotization and
coupling reactions, a common method for producing azo dyes.[1] The general principle involves
the conversion of a primary aromatic amine to a diazonium salt, which then acts as an
electrophile in a coupling reaction with an electron-rich aromatic compound.

Experimental Protocol for Synthesis

The following is a generalized experimental protocol for the synthesis of a trisazo dye like Acid
Black 94, based on established manufacturing methods.[1]

Materials:

4-(4-Aminophenyl)benzenamine

4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid

2-Aminobenzenesulfonic acid

3-(O-toluidino)phenol
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Sodium nitrite (NaNOz2)

Hydrochloric acid (HCI)

Sodium carbonate (Na2CO3)

e Ice

Procedure:

« First Diazotization and Coupling:

o A solution of 4-(4-Aminophenyl)benzenamine is prepared in an acidic medium (e.g.,
hydrochloric acid and water) and cooled to 0-5°C in an ice bath.

o A solution of sodium nitrite is slowly added to the cooled amine solution to form the
tetraazonium salt.

o This tetraazonium salt is then coupled with 4-Amino-5-hydroxynaphthalene-2,7-disulfonic
acid under acidic conditions.

e Second Diazotization and Coupling:

o 2-Aminobenzenesulfonic acid is diazotized in a similar manner using sodium nitrite and
hydrochloric acid at low temperatures.

o The resulting diazonium salt is then coupled with the product from the first coupling step
under alkaline conditions.

e Third Coupling:

o The product from the second coupling step is then reacted with 3-(O-toluidino)phenol
under alkaline conditions to form the final trisazo dye, Acid Black 94.

¢ Isolation and Purification:

o The dye is precipitated from the reaction mixture, filtered, and washed.
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o Drying of the final product yields Acid Black 94 as a powder.

Analytical Characterization

The complex structure of Acid Black 94 necessitates the use of various analytical techniques
for its characterization and quality control. These methods are crucial for identifying the main
components, isomers, and impurities.[3]

Spectroscopic Analysis

UV-Visible Spectroscopy: This is a primary technique for monitoring the color and concentration
of dyes. The characteristic azo bonds (-N=N-) in Acid Black 94 give rise to strong absorption in
the visible region of the electromagnetic spectrum. While a specific spectrum for pure Acid
Black 94 is not readily available in the public domain, a representative spectrum for an "Acid
Black" dye shows a characteristic broad absorption band in the visible range.

Table 2: Representative Spectroscopic Data for Acid Black Dyes

Technique Parameter Typical Value Reference

UV-Vis Spectroscopy Amax (Visible) ~570 - 620 nm [4]

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for separating the
components of complex dye mixtures.[3] Reversed-phase HPLC is commonly employed for the
analysis of acid dyes.

Experimental Protocol for HPLC Analysis

The following is a general protocol for the HPLC analysis of acid dyes, which can be adapted
for Acid Black 94.

Instrumentation:

o HPLC system with a gradient pump, autosampler, and a photodiode array (PDA) or UV-Vis
detector.
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» Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 pum).
Mobile Phase:

» A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g.,
acetonitrile or methanol) is typically used.

General Procedure:

o Sample Preparation: A stock solution of Acid Black 94 is prepared in a suitable solvent (e.g.,
water/methanol mixture). This is then diluted to an appropriate concentration for analysis.

o Chromatographic Conditions: The column is equilibrated with the initial mobile phase
composition. A specific volume of the sample is injected, and the gradient is run to separate
the components.

» Detection: The eluting components are monitored at one or more wavelengths in the visible
range, corresponding to the absorption maximum of the dye.

Visualizations
Synthesis Pathway of Acid Black 94

Caption: Synthesis pathway of Acid Black 94.

Analytical Workflow for Acid Black 94

Caption: Analytical workflow for Acid Black 94.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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